2-[2-(acetyloxy)-5-methylphenyl]-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(2-acetyloxy-5-methylphenyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C18H13NO6/c1-9-3-6-15(25-10(2)20)14(7-9)19-16(21)12-5-4-11(18(23)24)8-13(12)17(19)22/h3-8H,1-2H3,(H,23,24)
• InChI Key: FCPISICMMKLKHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C18H13NO6
• Molecular Weight: 339.3 g/mol

Description

2-[2-(acetyloxy)-5-methylphenyl]-1,3-dioxo-5-isoindolinecarboxylic acid, commonly known as AIM or acetylated isoindoline-1,3-dione, is a synthetic compound that has been widely studied in scientific research. AIM is a derivative of isoindoline-1,3-dione and is characterized by its acetylated phenyl ring. This compound has shown promising results in various research studies due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of AIM is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. AIM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
AIM has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. AIM has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, AIM has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using AIM in lab experiments is its ease of synthesis. AIM can be synthesized in a laboratory setting using simple chemical reactions. Additionally, AIM has been shown to possess various biological activities, making it a useful compound for studying various biological processes.
However, there are some limitations to using AIM in lab experiments. One limitation is that the exact mechanism of action of AIM is not fully understood, which can make it difficult to interpret the results of experiments. Additionally, AIM may have limited solubility in certain solvents, which can affect its bioavailability and activity.

Future Directions

There are several potential future directions for research on AIM. One area of research could be to further investigate the mechanism of action of AIM and its interaction with various cellular components. Another potential area of research could be to explore the potential use of AIM as a drug delivery system for targeting specific tissues or organs. Additionally, further research could be conducted to investigate the potential therapeutic applications of AIM for various diseases and conditions.

Synthesis Methods

The synthesis of AIM involves the reaction of 2-amino-5-methylphenol with acetic anhydride to form 2-(acetyloxy)-5-methylphenyl acetate. This intermediate is then reacted with phthalic anhydride to produce AIM. The synthesis of AIM is a straightforward process and can be carried out in a laboratory setting.

Scientific Research Applications

AIM has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. AIM has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.